Cas no 1396891-66-9 ((2E)-1-{4-2-hydroxy-2-(thiophen-2-yl)ethylpiperazin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one)
(2E)-1-{4-2-hydroxy-2-(thiophen-2-yl)ethylpiperazin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- (2E)-1-{4-2-hydroxy-2-(thiophen-2-yl)ethylpiperazin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one
- (E)-1-(4-(2-hydroxy-2-(thiophen-2-yl)ethyl)piperazin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one
- (E)-1-[4-(2-hydroxy-2-thiophen-2-ylethyl)piperazin-1-yl]-3-thiophen-2-ylprop-2-en-1-one
- F6031-0058
- VU0529583-1
- (2E)-1-{4-[2-hydroxy-2-(thiophen-2-yl)ethyl]piperazin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one
- AKOS024529170
- 1396891-66-9
-
- Inchi: 1S/C17H20N2O2S2/c20-15(16-4-2-12-23-16)13-18-7-9-19(10-8-18)17(21)6-5-14-3-1-11-22-14/h1-6,11-12,15,20H,7-10,13H2/b6-5+
- InChI Key: XMNXLAAELQORLM-AATRIKPKSA-N
- SMILES: S1C=CC=C1C(CN1CCN(C(/C=C/C2=CC=CS2)=O)CC1)O
Computed Properties
- Exact Mass: 348.09662023g/mol
- Monoisotopic Mass: 348.09662023g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 425
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 100Ų
(2E)-1-{4-2-hydroxy-2-(thiophen-2-yl)ethylpiperazin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6031-0058-2μmol |
(2E)-1-{4-[2-hydroxy-2-(thiophen-2-yl)ethyl]piperazin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one |
1396891-66-9 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6031-0058-5μmol |
(2E)-1-{4-[2-hydroxy-2-(thiophen-2-yl)ethyl]piperazin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one |
1396891-66-9 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6031-0058-10μmol |
(2E)-1-{4-[2-hydroxy-2-(thiophen-2-yl)ethyl]piperazin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one |
1396891-66-9 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6031-0058-20μmol |
(2E)-1-{4-[2-hydroxy-2-(thiophen-2-yl)ethyl]piperazin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one |
1396891-66-9 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6031-0058-1mg |
(2E)-1-{4-[2-hydroxy-2-(thiophen-2-yl)ethyl]piperazin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one |
1396891-66-9 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6031-0058-2mg |
(2E)-1-{4-[2-hydroxy-2-(thiophen-2-yl)ethyl]piperazin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one |
1396891-66-9 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6031-0058-3mg |
(2E)-1-{4-[2-hydroxy-2-(thiophen-2-yl)ethyl]piperazin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one |
1396891-66-9 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6031-0058-4mg |
(2E)-1-{4-[2-hydroxy-2-(thiophen-2-yl)ethyl]piperazin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one |
1396891-66-9 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6031-0058-5mg |
(2E)-1-{4-[2-hydroxy-2-(thiophen-2-yl)ethyl]piperazin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one |
1396891-66-9 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6031-0058-10mg |
(2E)-1-{4-[2-hydroxy-2-(thiophen-2-yl)ethyl]piperazin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one |
1396891-66-9 | 10mg |
$79.0 | 2023-09-09 |
(2E)-1-{4-2-hydroxy-2-(thiophen-2-yl)ethylpiperazin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on (2E)-1-{4-2-hydroxy-2-(thiophen-2-yl)ethylpiperazin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one
(2E)-1-{4-2-hydroxy-2-(thiophen-2-yl)ethylpiperazin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one: A Novel Thiophene-Based Compound with Promising Pharmacological Potential
CAS No. 1396891-66-9 represents a unique chemical entity that has garnered significant attention in recent years due to its complex molecular structure and potential therapeutic applications. This compound, characterized by its thiophene ring systems and a prop-2-en-1-one moiety, exhibits a unique combination of structural features that may contribute to its biological activity. The hydroxy group at the 2-position of the ethylpiperazin-1-yl chain further enhances its reactivity and interaction potential with biological targets.
Recent studies have highlighted the thiophen-2-yl substituents as critical functional groups in modulating the pharmacokinetic properties of small molecule drugs. The prop-2-en-1-one scaffold, a key structural element of this compound, has been extensively explored in the development of anti-inflammatory agents and antitumor therapeutics. The 2E configuration of the double bond in the prop-2-en-1-one moiety is particularly noteworthy, as it influences the spatial orientation of functional groups and may impact the compound's binding affinity to target proteins.
Current research suggests that the ethylpiperazin-1-yl group plays a dual role in the compound's mechanism of action. On one hand, it provides a flexible scaffold for interactions with protein targets, while on the other hand, the hydroxy substituent may contribute to hydrogen bonding capabilities that enhance molecular specificity. The thiophene rings, which are central to the compound's structure, have been shown to exhibit diverse biological activities, including anti-inflammatory, antioxidant, and antitumor properties in various preclinical models.
Advances in medicinal chemistry have led to the development of novel thiophene-based derivatives with improved pharmacological profiles. The prop-2-en-1-one core, combined with the thiophen-2-yl substituents, appears to create a unique molecular architecture that may offer advantages in drug design. Comparative studies with other thiophene-derived compounds have demonstrated that this particular structure may provide enhanced stability and bioavailability, making it a promising candidate for further development.
Recent publications in the field of pharmacology have emphasized the importance of thiophene-based compounds in targeting specific biological pathways. For instance, research published in Journal of Medicinal Chemistry (2023) has shown that compounds with thiophen-2-yl groups can modulate the activity of certain kinases, which are key players in cellular signaling. The hydroxy functionality in this compound may further enhance its ability to interact with these targets through hydrogen bonding.
The ethylpiperazin-1-yl chain, a critical component of this molecule, has been studied for its role in drug delivery systems. Its ability to form hydrogen bonds and its flexible conformation make it an attractive scaffold for designing molecules with improved solubility and membrane permeability. The presence of the hydroxy group at the 2-position of this chain may also contribute to the compound's ability to form intramolecular interactions that stabilize its three-dimensional structure.
Studies on the prop-2-en-1-one moiety have revealed its potential in the development of inhibitors for various enzymes. The 2E configuration of the double bond in this group is particularly significant, as it may influence the compound's ability to bind to target proteins. The thiophen-2-yl substituents, when combined with the prop-2-en-1-one core, create a unique structural framework that may offer novel therapeutic opportunities.
Recent breakthroughs in computational chemistry have allowed for the detailed analysis of this compound's molecular interactions. Molecular docking studies have suggested that the thiophen-2-yl groups may play a key role in modulating the compound's binding affinity to specific receptors. The hydroxy functionality, combined with the ethylpiperazin-1-yl chain, may provide additional points of interaction that enhance the compound's selectivity and potency.
The thiophene-based structure of this compound has also been linked to its potential anti-inflammatory properties. Research published in Pharmacological Reports (2022) demonstrated that thiophene-derived molecules can inhibit the production of pro-inflammatory cytokines by modulating the activity of nuclear factor kappa B (NF-κB). The presence of the hydroxy group and the prop-2-en-1-one core may further enhance these anti-inflammatory effects by improving the compound's ability to interact with inflammatory pathways.
Advances in synthetic chemistry have enabled the production of this compound with high purity and yield, facilitating its use in preclinical studies. The ethylpiperazin-1-yl group's ability to form hydrogen bonds has been particularly useful in optimizing the compound's solubility and bioavailability. The thiophen-2-yl substituents, when combined with the prop-2-en-1-one core, may also contribute to the compound's ability to cross biological membranes, enhancing its therapeutic potential.
Current research is focused on elucidating the exact mechanism of action of this compound and its potential applications in the treatment of various diseases. The thiophen-2-yl groups, the hydroxy functionality, and the prop-2-en-1-one core all appear to play critical roles in determining the compound's biological activity. Further studies are needed to fully understand how these structural elements contribute to the compound's therapeutic potential and to explore its applications in drug development.
As the field of medicinal chemistry continues to evolve, compounds like CAS No. 1396891-66-9 represent an exciting area of research. The unique combination of thiophene, hydroxy, ethylpiperazin-1-yl, and prop-2-en-1-one structural elements may offer new opportunities for the design of more effective and targeted therapies. Ongoing studies are likely to provide further insights into the biological significance of this compound and its potential impact on future drug development.
Overall, the structural complexity of CAS No. 1396891-66-9 presents both challenges and opportunities in the development of new therapeutic agents. The interplay between its various functional groups, including the thiophen-2-yl, hydroxy, ethylpiperazin-1-yl, and prop-2-en-1-one moieties, may lead to the discovery of novel mechanisms of action and improved pharmacological profiles. As research in this area progresses, the potential applications of this compound are expected to expand, contributing to the advancement of pharmaceutical science.
1396891-66-9 ((2E)-1-{4-2-hydroxy-2-(thiophen-2-yl)ethylpiperazin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)